1. Home
  2. Product
  3. Main Products
  4. Pentyl 2-[[4-(4-methylphenyl)-3-oxo-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl]sulfanyl]acetate
Pentyl 2-[[4-(4-methylphenyl)-3-oxo-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl]sulfanyl]acetate Pentyl 2-[[4-(4-methylphenyl)-3-oxo-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl]sulfanyl]acetate
Brand Name: Vulcanchem
CAS No.: 351161-77-8
VCID: VC0430801
InChI: InChI=1S/C25H30N2O3S2/c1-3-4-8-15-30-21(28)16-31-25-26-23-22(19-9-6-5-7-10-20(19)32-23)24(29)27(25)18-13-11-17(2)12-14-18/h11-14H,3-10,15-16H2,1-2H3
SMILES: CCCCCOC(=O)CSC1=NC2=C(C3=C(S2)CCCCC3)C(=O)N1C4=CC=C(C=C4)C
Molecular Formula: C25H30N2O3S2
Molecular Weight: 470.7g/mol

Pentyl 2-[[4-(4-methylphenyl)-3-oxo-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl]sulfanyl]acetate

CAS No.: 351161-77-8

Main Products

VCID: VC0430801

Molecular Formula: C25H30N2O3S2

Molecular Weight: 470.7g/mol

Pentyl 2-[[4-(4-methylphenyl)-3-oxo-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl]sulfanyl]acetate - 351161-77-8

CAS No. 351161-77-8
Product Name Pentyl 2-[[4-(4-methylphenyl)-3-oxo-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl]sulfanyl]acetate
Molecular Formula C25H30N2O3S2
Molecular Weight 470.7g/mol
IUPAC Name pentyl 2-[[4-(4-methylphenyl)-3-oxo-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl]sulfanyl]acetate
Standard InChI InChI=1S/C25H30N2O3S2/c1-3-4-8-15-30-21(28)16-31-25-26-23-22(19-9-6-5-7-10-20(19)32-23)24(29)27(25)18-13-11-17(2)12-14-18/h11-14H,3-10,15-16H2,1-2H3
Standard InChIKey CAGUHDCMPXEVND-UHFFFAOYSA-N
SMILES CCCCCOC(=O)CSC1=NC2=C(C3=C(S2)CCCCC3)C(=O)N1C4=CC=C(C=C4)C
Canonical SMILES CCCCCOC(=O)CSC1=NC2=C(C3=C(S2)CCCCC3)C(=O)N1C4=CC=C(C=C4)C
PubChem Compound 1897064
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19